1-((3,4-dichloro-2-methoxyphenyl)sulfonyl)-1H-1,2,4-triazole

• IUPAC Name: 1-(3,4-dichloro-2-methoxyphenyl)sulfonyl-1,2,4-triazole
• InChI: InChI=1S/C9H7Cl2N3O3S/c1-17-9-7(3-2-6(10)8(9)11)18(15,16)14-5-12-4-13-14/h2-5H,1H3
• InChI Key: GWPGAOXTPJVVIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)N2C=NC=N2
• Molecular Formula: C9H7Cl2N3O3S
• Molecular Weight: 308.14 g/mol

Description

1-((3,4-dichloro-2-methoxyphenyl)sulfonyl)-1H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and industry. This compound belongs to the class of sulfonyl triazoles and has a molecular formula of C10H8Cl2N4O2S.

Mechanism Of Action

The mechanism of action of 1-((3,4-dichloro-2-methoxyphenyl)sulfonyl)-1H-1,2,4-triazole is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other foreign substances in the body.
Biochemical and Physiological Effects:
Studies have shown that 1-((3,4-dichloro-2-methoxyphenyl)sulfonyl)-1H-1,2,4-triazole can have various biochemical and physiological effects on the body. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of certain fungi and bacteria, and reduce inflammation.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1-((3,4-dichloro-2-methoxyphenyl)sulfonyl)-1H-1,2,4-triazole in lab experiments is its versatility. It can be used in a wide range of applications, from medicine to agriculture to industry. However, one of the limitations of using this compound is its potential toxicity. It is important to handle it with care and take necessary precautions to avoid exposure.

Future Directions

There are several future directions for research on 1-((3,4-dichloro-2-methoxyphenyl)sulfonyl)-1H-1,2,4-triazole. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and fungal infections. Another area of interest is its potential use as a catalyst in chemical reactions. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-((3,4-dichloro-2-methoxyphenyl)sulfonyl)-1H-1,2,4-triazole can be achieved through various methods, including the reaction of 3,4-dichloro-2-methoxybenzenesulfonyl chloride with sodium azide followed by reduction with sodium dithionite. Alternatively, it can be synthesized via the reaction of 3,4-dichloro-2-methoxyaniline with p-toluenesulfonyl isocyanate and sodium azide.

Scientific Research Applications

1-((3,4-dichloro-2-methoxyphenyl)sulfonyl)-1H-1,2,4-triazole has been extensively studied for its potential applications in various areas of scientific research. In the field of medicine, it has been shown to have antifungal, antibacterial, and anticancer properties. In agriculture, it has been used as a fungicide and insecticide. In industry, it has been used as a catalyst in various chemical reactions.